4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate

• IUPAC Name: [4-[(3-bromophenyl)carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C16H14BrNO3/c1-2-15(19)21-14-8-6-11(7-9-14)16(20)18-13-5-3-4-12(17)10-13/h3-10H,2H2,1H3,(H,18,20)
• InChI Key: XKWDFPKEAUAACY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate, also known as BPAP, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. BPAP is a derivative of propiophenone and belongs to the class of compounds known as arylcyclohexylamines.

Mechanism of Action

The exact mechanism of action of 4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate is not fully understood, but it is believed to act on various neurotransmitter systems in the brain. This compound has been shown to increase the levels of dopamine and acetylcholine in the brain, which may contribute to its neuroprotective and cognitive-enhancing effects. Additionally, this compound has been found to modulate the activity of various ion channels in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a critical role in the growth and survival of neurons. Additionally, this compound has been found to increase the levels of antioxidant enzymes in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate for lab experiments is its high potency and selectivity for specific neurotransmitter systems. This allows researchers to study the effects of this compound on specific pathways in the brain with minimal off-target effects. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several potential future directions for research on 4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the exact mechanism of action of this compound and its effects on various neurotransmitter systems in the brain. Finally, there is a need for studies to investigate the safety and efficacy of this compound in humans.

Scientific Research Applications

4-{[(3-bromophenyl)amino]carbonyl}phenyl propionate has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. This compound has also been found to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders. Additionally, this compound has been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.